3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid

• IUPAC Name: 3-[[(4-ethoxybenzoyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C17H17NO4/c1-2-22-15-8-6-13(7-9-15)16(19)18-11-12-4-3-5-14(10-12)17(20)21/h3-10H,2,11H2,1H3,(H,18,19)(H,20,21)
• InChI Key: XQNBJVIBCWDNFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid, also known as EABA, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid works by inhibiting the activity of certain enzymes, specifically cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). By inhibiting these enzymes, 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid can reduce inflammation and potentially prevent the growth of cancer cells.
Biochemical and Physiological Effects
Studies have shown that 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid can reduce inflammation in various animal models, including rats and mice. 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid has also been shown to have anticancer properties, particularly against breast cancer cells. Additionally, 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid has been shown to have herbicidal properties and can selectively target certain weed species.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid in lab experiments is its relatively low cost compared to other compounds with similar properties. However, 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid can be difficult to obtain in pure form, which can affect the reproducibility of experiments. Additionally, 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid has not been extensively studied in humans, so its safety and efficacy in humans are not well understood.

Future Directions

There are several future directions for research on 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid. One area of interest is its potential as a natural herbicide, which could reduce the use of synthetic herbicides and their negative environmental impact. Additionally, further research is needed to understand the safety and efficacy of 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid in humans, particularly as a potential treatment for cancer. Finally, 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid could be used as a starting point to synthesize new materials with unique properties.

Synthesis Methods

3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid can be synthesized through a multistep process involving the reaction of 4-ethoxybenzoyl chloride with 3-aminobenzoic acid. The resulting product is then purified through recrystallization to obtain pure 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid.

Scientific Research Applications

3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid has shown promising results as an anti-inflammatory agent and a potential treatment for cancer. In agriculture, 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid has been shown to have herbicidal properties and can be used as a natural alternative to synthetic herbicides. In material science, 3-[[(4-Ethoxybenzoyl)amino]methyl]benzoic acid has been used to synthesize new materials with unique properties.